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Compound of Interest

Compound Name:
5-(Bromomethyl)-2,4-

dimethylthiazole

CAS No.: 180597-84-6

Cat. No.: B3246967 Get Quote

5-(Bromomethyl)-2,4-dimethylthiazole is a heterocyclic organic compound of significant

interest to researchers in medicinal chemistry and drug development. Its structure, featuring a

thiazole ring and a highly reactive bromomethyl group, makes it a versatile building block in the

synthesis of more complex molecules[1]. The thiazole moiety is a common scaffold in many

biologically active compounds, while the bromomethyl group serves as a potent electrophile,

ideal for introducing the thiazole core via alkylation reactions.

However, the very chemical properties that make this compound a valuable synthetic tool also

render it hazardous. The electrophilic nature of the bromomethyl group means it can readily

react with biological nucleophiles, such as DNA and proteins, leading to irritation, tissue

damage, and toxicity. This guide, intended for laboratory researchers and drug development

professionals, provides a comprehensive overview of the hazards associated with 5-
(Bromomethyl)-2,4-dimethylthiazole and outlines detailed protocols for its safe handling,

storage, and disposal. The information presented herein is synthesized from safety data for

structurally analogous compounds to provide a robust framework for risk mitigation.

Section 1: Hazard Identification and Core Chemical
Risks
The primary hazards of 5-(Bromomethyl)-2,4-dimethylthiazole stem from its function as an

alkylating agent. Based on data from similar bromomethyl- and thiazole-containing compounds,
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a comprehensive hazard profile can be established. The compound is expected to be severely

irritating and potentially corrosive to the skin, eyes, and respiratory tract.

GHS Hazard Classification (Inferred)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 1B / 2

H314/H315: Causes severe

skin burns and eye damage or

Causes skin irritation[2][3][4]

Serious Eye Damage/Irritation Category 1 / 2A

H318/H319: Causes serious

eye damage or Causes

serious eye irritation[2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Signal Word:Danger or Warning

Hazard Pictograms:

The chemical basis for this reactivity is the carbon-bromine bond in the methyl substituent. The

bromine atom is a good leaving group, making the adjacent carbon atom highly susceptible to

nucleophilic attack. This reactivity is responsible for both its synthetic utility and its biological

hazards.

Section 2: Physicochemical Properties, Storage,
and Incompatibilities
Proper storage and an understanding of chemical incompatibilities are crucial for preventing

hazardous reactions.

Physical and Chemical Properties
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Property Value Source

CAS Number

Not available for this specific

structure. Analog CAS: 28599-

52-2 (5-Bromo-2,4-dimethyl-

1,3-thiazole)

[1]

Molecular Formula C6H8BrNS Inferred

Molecular Weight 206.11 g/mol Inferred

Appearance

Likely a solid (pale yellow to

light brown) or liquid at room

temperature.

[1]

Storage Conditions

Store in a cool, well-ventilated

area in a tightly sealed

container. Light sensitivity has

been noted for analogous

compounds.[5] Recommended

storage at 2-8°C.[2]

Stability and Incompatible Materials: This compound is stable under recommended storage

conditions[5]. However, it should be considered incompatible with the following, due to the risk

of vigorous or exothermic reactions:

Strong Oxidizing Agents:[4][5]

Strong Bases:[4]

Amines and other Nucleophiles:[4]

Strong Reducing Agents:[4]

Acids:

Thermal decomposition can lead to the release of toxic and irritating gases, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides (SOx), and

hydrogen bromide (HBr)[4][5].
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Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is mandatory when handling 5-
(Bromomethyl)-2,4-dimethylthiazole. This follows the principle of the hierarchy of controls,

where engineering solutions are prioritized over personal protective equipment.

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safer work systems.

Engineering Controls:
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Chemical Fume Hood: All work involving this compound, including weighing, transfers, and

reaction setup, must be conducted in a certified chemical fume hood to prevent inhalation of

dust or vapors[2][5].

Ventilation: Ensure adequate general ventilation in the laboratory.[5] Local exhaust

ventilation is a primary requirement.

Safety Stations: A safety shower and eyewash station must be readily accessible and in

close proximity to the workstation[6].

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet NIOSH (US) or EN 166 (EU)

standards are mandatory.[2] Due to the severe irritation and potential for causing burns, a full

face shield must be worn in addition to goggles.[2]

Hand Protection: Wear chemically resistant, impervious gloves, such as nitrile or neoprene.

Gloves must be inspected for integrity before each use.[2][4] Use proper glove removal

technique to avoid skin contact and dispose of contaminated gloves as hazardous waste.[2]

Skin and Body Protection: A flame-retardant laboratory coat is required. For procedures with

a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.

Respiratory Protection: If working outside of a fume hood (which is strongly discouraged) or

in case of ventilation failure, a NIOSH-approved respirator with a particle filter or an organic

vapor cartridge is necessary.[6]

Section 4: Safe Handling and Experimental
Workflow
Adherence to a strict, pre-defined workflow is essential for minimizing risk. The following

protocol outlines the key steps for safely incorporating this reagent into a typical synthetic

procedure.
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Preparation Reagent Handling Reaction & Disposal

Don PPE Verify Fume Hood Operation
Proceed to Hood

Assemble Glassware
Proceed to Hood

Retrieve from Storage
Proceed to Hood

Weigh Solid in Hood Transfer to Reaction Vessel Run Reaction Quench Excess Reagent Aqueous Workup Segregate Halogenated Waste

Click to download full resolution via product page

Caption: A systematic workflow for handling hazardous reagents.

Step-by-Step Handling Protocol:

Preparation: Before retrieving the reagent, don all required PPE. Ensure the chemical fume

hood is functioning correctly.

Weighing and Transfer:

Transport the sealed container of 5-(Bromomethyl)-2,4-dimethylthiazole to the fume

hood.

To prevent creating dust, do not scrape the solid.[5] Use a clean spatula to carefully

transfer the desired amount to a tared, sealed container (e.g., a vial with a septum cap) or

directly into the reaction flask.

Immediately and tightly close the main reagent container.

Dissolution and Reaction:

Add the solvent to the reaction flask containing the reagent via syringe or cannula under

an inert atmosphere if the reaction requires it.

Maintain constant vigilance over the reaction, ensuring proper stirring and temperature

control.

Quenching: Upon completion, any unreacted 5-(Bromomethyl)-2,4-dimethylthiazole must

be safely neutralized. This can be achieved by slowly adding a suitable nucleophile, such as
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a solution of sodium thiosulfate or an alcohol like isopropanol, to the reaction mixture at a

controlled temperature (e.g., 0 °C).

Workup and Waste Disposal:

Proceed with the standard aqueous workup.

All waste materials, including contaminated gloves, paper towels, and both aqueous and

organic waste streams, must be collected in a clearly labeled, sealed container designated

for halogenated organic waste.[4]

Do not allow the product or waste to enter drains or the environment.[2]

Section 5: Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Spill Response:

Minor Spill (in a fume hood):

Ensure PPE is intact.

Cover the spill with a non-combustible absorbent material like vermiculite, sand, or sodium

carbonate.[7][8]

Carefully sweep or scoop the absorbed material into a sealable container for hazardous

waste disposal.[2] Avoid creating dust.[2]

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (outside a fume hood or large volume):

Evacuate all non-essential personnel from the immediate area.[2]

Alert laboratory personnel and call your institution's emergency response team.

If safe to do so, increase ventilation to the area.
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First Aid Measures:

Inhalation: Immediately move the affected person to fresh air.[4][5] If breathing is difficult or

stops, provide artificial respiration (do not use the mouth-to-mouth method) and seek

immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing, shoes, and jewelry.[4] Flush the

affected skin with copious amounts of soap and water for at least 15 minutes.[2][5] Seek

immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing.[4][5] Remove contact lenses if present

and easy to do. Seek immediate medical attention, preferably from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth

thoroughly with water and have them drink one or two glasses of water.[2] Never give

anything by mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-

resistant foam, or a water spray.[2][5][7]

Specific Hazards: Thermal decomposition will produce toxic fumes, including HBr, NOx, and

SOx.[5] Firefighters must wear full protective clothing and a self-contained breathing

apparatus (SCBA).[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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